4-(3-Aminoazetidine-1-carbonyl)benzonitrile

• IUPAC Name: 4-(3-aminoazetidine-1-carbonyl)benzonitrile
• InChI: InChI=1S/C11H11N3O/c12-5-8-1-3-9(4-2-8)11(15)14-6-10(13)7-14/h1-4,10H,6-7,13H2
• InChI Key: JMTYZOOXQZXAFG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(C=C2)C#N)N
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

Molecular Structure Analysis

The molecular structure of 4-(3-Aminoazetidine-1-carbonyl)benzonitrile has been studied using Density Functional Theory. The vibrational modes of the molecule have been analyzed experimentally and through potential energy distribution.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 201.22 g/mol. Unfortunately, I could not find more detailed information on its physical and chemical properties.

Scientific Research Applications

Synthesis and Structural Analysis

One notable application involves the synthesis and crystal structure analysis of related compounds, which are crucial for understanding their potential as antitumor agents. For instance, a study focused on the synthesis of a compound by condensation of 4-cyanobenzoic acid, which showed some inhibition of cancer cell proliferation, highlighting its potential in antitumor activity (Jiu-Fu Lu et al., 2018).

Corrosion Inhibition

Another significant application is in the field of corrosion inhibition. Derivatives of benzonitrile have been synthesized and evaluated as corrosion inhibitors for mild steel in acidic solutions. These compounds demonstrated excellent inhibition performance, indicating their usefulness in protecting metals from corrosion (A. Chaouiki et al., 2018).

Material Science

In material science, derivatives of benzonitrile have been utilized in the modification of carbon nanotubes. A study described the covalent attachment of carboxylic acid groups to the sidewalls of single-walled carbon nanotubes using benzonitrile residues. This functionalization approach opens up new avenues for integrating carbon nanotubes with polymer or biological systems (H. R. Darabi et al., 2012).

Antimicrobial and Antiproliferative Activities

Furthermore, novel benzonitrile derivatives have been synthesized and evaluated for their antimicrobial properties, demonstrating significant activity against various microbial strains. This indicates their potential in developing new antimicrobial agents (Amal Al‐Azmi et al., 2020). Additionally, some derivatives have shown anti-proliferative properties and DNA binding capabilities, suggesting their applicability in cancer treatment by inducing apoptosis in cancer cell lines (Mina Hanifeh Ahagh et al., 2019).

Safety and Hazards

While I could not find specific safety data for 4-(3-Aminoazetidine-1-carbonyl)benzonitrile, it’s important to handle all chemical compounds with care. Benzonitrile, a related compound, is classified as a flammable liquid and is harmful if swallowed or in contact with skin.